1-[2-Hydroxy-3-(4-phenylphenoxy)propyl]piperidine-4-carboxamide

Specification

• CAS No.: 825608-82-0
• Molecular Formula: C21H26N2O3
• Molecular Weight: 354.4g/mol
• IUPAC Name: 1-[2-hydroxy-3-(4-phenylphenoxy)propyl]piperidine-4-carboxamide
• Standard InChI: InChI=1S/C21H26N2O3/c22-21(25)18-10-12-23(13-11-18)14-19(24)15-26-20-8-6-17(7-9-20)16-4-2-1-3-5-16/h1-9,18-19,24H,10-15H2,(H2,22,25)
• Standard InChI Key: SKWWVJGDCXGXHZ-UHFFFAOYSA-N
• SMILES: C1CN(CCC1C(=O)N)CC(COC2=CC=C(C=C2)C3=CC=CC=C3)O
• Canonical SMILES: C1CN(CCC1C(=O)N)CC(COC2=CC=C(C=C2)C3=CC=CC=C3)O

Introduction

1-[2-Hydroxy-3-(4-phenylphenoxy)propyl]piperidine-4-carboxamide is a chemical compound with a molecular formula of C21H26N2O3 and a molecular weight of 354.4 g/mol. This compound is identified by its PubChem CID 2991625 and has several synonyms, including 825608-82-0 and 1-[3-(4-biphenylyloxy)-2-hydroxypropyl]-4-piperidinecarboxamide.

Chemical Identifiers

Identifier	Value
PubChem CID	2991625
Molecular Formula	C21H26N2O3
Molecular Weight	354.4 g/mol
InChI	InChI=1S/C21H26N2O3/c22-21(25)18-10-12-23(13-11-18)14-19(24)15-26-20-8-6-17(7-9-20)16-4-2-1-3-5-16/h1-9,18-19,24H,10-15H2,(H2,22,25)
InChIKey	SKWWVJGDCXGXHZ-UHFFFAOYSA-N
SMILES	C1CN(CCC1C(=O)N)CC(COC2=CC=C(C=C2)C3=CC=CC=C3)O

Synthesis and Biological Evaluation

While specific synthesis methods for 1-[2-Hydroxy-3-(4-phenylphenoxy)propyl]piperidine-4-carboxamide are not detailed in the available literature, compounds with similar structures often involve multi-step reactions involving alkylation and amidation processes. Biological evaluations typically focus on assessing the compound's potential therapeutic applications, such as its activity against specific enzymes or receptors.

Potential Applications

Piperidine derivatives are known for their diverse biological activities, including roles in neurological disorders and metabolic syndromes. Although specific applications of 1-[2-Hydroxy-3-(4-phenylphenoxy)propyl]piperidine-4-carboxamide are not well-documented, related compounds have shown promise in treating conditions like Alzheimer's disease and metabolic disorders.